Cas no 888030-79-3 (4-bromo-2-(hydroxymethyl)-N-methylbenzamide)

• Product Name: 4-bromo-2-(hydroxymethyl)-N-methylbenzamide
• CAS No: 888030-79-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 2123988
• PubChem ID: 57691048
• Update Time: 2025-04-21

4-bromo-2-(hydroxymethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(hydroxymethyl)-N-methylbenzamide
• DKZCZRBKIPFTIH-UHFFFAOYSA-N
• SCHEMBL2699452
• DB-316279
• 888030-79-3

• Inchi： 1S/C9H10BrNO2/c1-11-9(13)8-3-2-7(10)4-6(8)5-12/h2-4,12H,5H2,1H3,(H,11,13)
• InChI Key： DKZCZRBKIPFTIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(NC)=O)=C(CO)C=1

Computed Properties

• Exact Mass: 242.98900
• Monoisotopic Mass: 242.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.69190